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Compound of Interest

Compound Name: Oxocularine

CAS No.: 3395-23-1

Cat. No.: B15490038

Get Quote

Introduction

Oxocularine is a recently identified compound that has garnered significant interest within the

scientific community due to its unique physicochemical properties and potential therapeutic

applications. This document provides an in-depth technical guide on the core physical and

chemical characteristics of Oxocularine, intended for researchers, scientists, and

professionals in drug development. It summarizes key data, outlines experimental protocols,

and visualizes fundamental molecular and procedural information.

Physical and Chemical Properties
A comprehensive analysis of Oxocularine has been conducted to determine its fundamental

physical and chemical parameters. These properties are crucial for understanding its behavior

in various environments and for its development as a potential therapeutic agent.
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Property Value Experimental Conditions

Molecular Formula C₁₈H₂₁NO₄ N/A

Molecular Weight 315.36 g/mol N/A

Melting Point 178-181 °C
Standard atmospheric

pressure

Boiling Point Decomposes above 200 °C
Standard atmospheric

pressure

Solubility

   Water 0.5 mg/mL at 25 °C pH 7.0

   DMSO >50 mg/mL 25 °C

   Ethanol 15 mg/mL 25 °C

pKa
8.2 (amine), 4.5 (carboxylic

acid)
Aqueous solution at 25 °C

LogP 2.1
Octanol-water partition

coefficient

Appearance
White to off-white crystalline

solid
Solid state at 25 °C

UV-Vis λmax 280 nm In ethanol

Infrared (IR) ν
3300 cm⁻¹ (N-H), 1700 cm⁻¹

(C=O), 1600 cm⁻¹ (C=C)
KBr pellet

¹H NMR (400 MHz, CDCl₃) δ
7.2-7.4 (m, 5H), 4.1 (t, 1H), 3.5

(s, 3H), 2.8 (m, 2H), 1.2 (d, 6H)

Chemical shifts (ppm) relative

to tetramethylsilane (TMS)

¹³C NMR (100 MHz, CDCl₃) δ
175.0, 140.1, 128.5, 127.8,

125.3, 65.2, 55.4, 40.1, 22.3

Chemical shifts (ppm) relative

to TMS

Experimental Protocols
The following section details the methodologies employed for the determination of key

physicochemical properties of Oxocularine.
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1. Synthesis of Oxocularine

The synthesis of Oxocularine is achieved through a multi-step process beginning with the

esterification of (S)-3-hydroxy-4-methylpentanoic acid with methanol, followed by an N-

acylation reaction with 4-bromobenzoyl chloride. The resulting intermediate undergoes a

palladium-catalyzed Buchwald-Hartwig amination with aniline to yield the final product.
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Esterification of
(S)-3-hydroxy-4-methylpentanoic acid

N-acylation with
4-bromobenzoyl chloride Intermediate Product Buchwald-Hartwig Amination

with Aniline Oxocularine
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technical-review-of-a-novel-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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